molecular formula C9H8BrNO2 B1344285 6-Bromo-2-methyl-2H-benzo[B][1,4]oxazin-3(4H)-one CAS No. 221311-16-6

6-Bromo-2-methyl-2H-benzo[B][1,4]oxazin-3(4H)-one

Cat. No.: B1344285
CAS No.: 221311-16-6
M. Wt: 242.07 g/mol
InChI Key: NUXLDNTZFXDNBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-2-methyl-2H-benzo[B][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C9H8BrNO2 and its molecular weight is 242.07 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Properties

  • Synthesis for Antimicrobial Activity : Derivatives of benzo[b][1,4]oxazin-3(4H)-one, including those with bromine, have been synthesized and assessed for their antimicrobial activity against bacteria and fungi. Fluorine atoms in these compounds play a crucial role in enhancing their antimicrobial properties (Fang et al., 2011).

Synthetic Methodologies

  • Innovative Synthesis Methods : Novel methods for synthesizing derivatives of 3,4-dihydro-2H-benzo[1,4]oxazines, which are used in biology and medication, have been explored, utilizing 2-aminophenol as a starting material (詹淑婷, 2012).
  • One-Pot Synthesis in Ionic Liquids : Benzo[b][1,4]oxazines have been synthesized using ionic liquids, offering advantages like good yields, short reaction times, and reusability of the ionic liquid (Soleimani et al., 2010).

Biological Evaluation

  • Antitumor Activity : 6-Cinnamoyl-2H-benzo[b][1,4]oxazin-3(4H)-one derivatives have been synthesized and evaluated for their effects on A549 lung cancer cell growth, showing potential for inducing autophagy and cell cycle arrest (Zhou et al., 2014).
  • Platelet Aggregation Inhibition : Novel 2H-benzo[b][1,4]oxazin-3(4H)-ones have been synthesized and tested for their ability to inhibit platelet aggregation, showing potential as inhibitors (Tian et al., 2012).

Antiviral Activities

  • Antiviral and Cytotoxic Activities : Some derivatives have been evaluated for antiviral activity against viruses like HIV and HSV, with certain compounds exhibiting distinct antiviral activity (Selvam et al., 2010).

Corrosion Inhibition

  • Corrosion Inhibition Properties : The compound's derivatives have been studied for their corrosion inhibition properties on mild steel, showing significant efficiency depending on their nitrogen content and concentration (Kadhim et al., 2017).

Mechanism of Action

While the exact mechanism of action for this compound is not specified in the available resources, it has been used as a building block in the construction of small molecule rennin inhibitors .

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 .

Properties

IUPAC Name

6-bromo-2-methyl-4H-1,4-benzoxazin-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8BrNO2/c1-5-9(12)11-7-4-6(10)2-3-8(7)13-5/h2-5H,1H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NUXLDNTZFXDNBA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1C(=O)NC2=C(O1)C=CC(=C2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8BrNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60627030
Record name 6-Bromo-2-methyl-2H-1,4-benzoxazin-3(4H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60627030
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

242.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

221311-16-6
Record name 6-Bromo-2-methyl-2H-1,4-benzoxazin-3(4H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60627030
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-bromo-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-Bromo-2-methyl-2H-benzo[B][1,4]oxazin-3(4H)-one
Reactant of Route 2
Reactant of Route 2
6-Bromo-2-methyl-2H-benzo[B][1,4]oxazin-3(4H)-one
Reactant of Route 3
Reactant of Route 3
6-Bromo-2-methyl-2H-benzo[B][1,4]oxazin-3(4H)-one
Reactant of Route 4
6-Bromo-2-methyl-2H-benzo[B][1,4]oxazin-3(4H)-one
Reactant of Route 5
Reactant of Route 5
6-Bromo-2-methyl-2H-benzo[B][1,4]oxazin-3(4H)-one
Reactant of Route 6
6-Bromo-2-methyl-2H-benzo[B][1,4]oxazin-3(4H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.